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Compound of Interest

Compound Name: Ethyl 3-ethoxyacrylate

Cat. No.: B3021171 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling point and density of Ethyl 3-
ethoxyacrylate (CAS No: 1001-26-9), a key intermediate in organic and pharmaceutical

synthesis.[1][2] This document outlines its core physicochemical properties and provides

detailed experimental protocols for their determination, ensuring accuracy and reproducibility in

a laboratory setting.

Physicochemical Data of Ethyl 3-ethoxyacrylate
The following table summarizes the key quantitative data for Ethyl 3-ethoxyacrylate.

Property Value Conditions

Boiling Point 195-196 °C (lit.)[1][3]

Density 0.998 g/mL at 25 °C (lit.)[1][3]

Molecular Formula C7H12O3

Molecular Weight 144.17 g/mol [1]

Refractive Index n20/D 1.446 (lit.)[1][3]
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Accurate determination of boiling point and density is crucial for the characterization and

application of Ethyl 3-ethoxyacrylate in research and development. The following sections

detail standard laboratory procedures for these measurements.

Determination of Boiling Point (Capillary Method)
The capillary method is a common and reliable technique for determining the boiling point of a

liquid sample.[4] It is based on the principle that the boiling point is the temperature at which

the vapor pressure of the liquid equals the surrounding atmospheric pressure.[3][5]

Methodology:

Sample Preparation: A small amount of Ethyl 3-ethoxyacrylate is placed into a small test

tube or fusion tube.[3]

Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid

in the test tube.[3]

Apparatus Setup: The test tube assembly is attached to a thermometer, ensuring the sample

is level with the thermometer bulb. This setup is then immersed in a heating bath (e.g., a

Thiele tube or an oil bath) to ensure uniform heating.

Heating and Observation: The heating bath is heated gently. As the temperature rises, a slow

stream of bubbles will emerge from the open end of the capillary tube.

Boiling Point Identification: The temperature is noted when a rapid and continuous stream of

bubbles is observed.[3] The heat is then removed, and the temperature at which the liquid

just begins to enter the capillary tube is recorded as the boiling point.
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Figure 1: Experimental workflow for boiling point determination.

Determination of Density (Gravimetric Method)
The density of a liquid can be accurately determined by measuring the mass of a known

volume.[1] This method relies on precise measurements of both mass and volume.

Methodology:

Measure Mass of Empty Container: The mass of a clean, dry pycnometer or graduated

cylinder is accurately measured using an analytical balance.

Add Liquid: A specific volume of Ethyl 3-ethoxyacrylate is added to the container. The

volume should be read carefully from the bottom of the meniscus.

Measure Mass of Filled Container: The total mass of the container with the liquid is

measured.

Calculate Mass of Liquid: The mass of the liquid is determined by subtracting the mass of the

empty container from the total mass.

Calculate Density: The density is calculated by dividing the mass of the liquid by its volume.

For higher accuracy, it is recommended to perform the measurement multiple times and

average the results.[1]
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Figure 2: Experimental workflow for density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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